Cas no 1250367-88-4 (2-(5-Bromothiophen-2-yl)-1,3-thiazolidine)

• Product Name: 2-(5-Bromothiophen-2-yl)-1,3-thiazolidine
• CAS No: 1250367-88-4
• MF: C₇H₈BrNS₂
• MW: 250.179118156433
• CID: 5057423
• Update Time: 2025-06-14

2-(5-Bromothiophen-2-yl)-1,3-thiazolidine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromothiophen-2-yl)-1,3-thiazolidine
• 2-(5-Bromothiophen-2-yl)thiazolidine
• 2-(5-Bromothiophen-2-yl)-1,3-thiazolidine

• Inchi： 1S/C7H8BrNS2/c8-6-2-1-5(11-6)7-9-3-4-10-7/h1-2,7,9H,3-4H2
• InChI Key： MQRWKOXEMYBJCX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2NCCS2)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 144
• XLogP3: 2.6
• Topological Polar Surface Area: 65.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 2-(5-Bromothiophen-2-yl)-1,3-thiazolidine

Recent Advances in the Study of 2-(5-Bromothiophen-2-yl)-1,3-thiazolidine (CAS: 1250367-88-4) in Chemical Biology and Pharmaceutical Research

The compound 2-(5-Bromothiophen-2-yl)-1,3-thiazolidine (CAS: 1250367-88-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This thiazolidine derivative, characterized by a bromothiophene moiety, has been investigated for its role in modulating various biological pathways, particularly those involved in inflammation, cancer, and infectious diseases. Recent studies have highlighted its efficacy as a scaffold for drug development, owing to its ability to interact with key molecular targets.

One of the most notable findings in recent research is the compound's potential as an inhibitor of protein-protein interactions (PPIs) that are critical in disease progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(5-Bromothiophen-2-yl)-1,3-thiazolidine exhibits high binding affinity to the p53-MDM2 interaction site, a well-known target in cancer therapy. The study utilized molecular docking and in vitro assays to validate its inhibitory effects, suggesting its promise as a lead compound for anticancer drug development.

In addition to its anticancer properties, this compound has also been explored for its anti-inflammatory effects. A recent preprint on bioRxiv reported that 2-(5-Bromothiophen-2-yl)-1,3-thiazolidine significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. The mechanism appears to involve the suppression of NF-κB signaling, a pathway central to inflammatory responses. These findings open new avenues for the development of anti-inflammatory therapeutics, particularly for chronic inflammatory conditions like rheumatoid arthritis.

Another area of interest is the compound's potential application in infectious disease research. Preliminary data from a 2024 study in Antimicrobial Agents and Chemotherapy indicated that 2-(5-Bromothiophen-2-yl)-1,3-thiazolidine exhibits moderate activity against drug-resistant strains of Staphylococcus aureus. The study proposed that the bromothiophene moiety enhances membrane permeability, thereby improving the compound's efficacy against bacterial targets. Further optimization of the thiazolidine core is underway to enhance its antimicrobial potency.

Despite these promising results, challenges remain in the clinical translation of 2-(5-Bromothiophen-2-yl)-1,3-thiazolidine. Pharmacokinetic studies have revealed limitations in oral bioavailability, necessitating structural modifications or formulation strategies to improve its drug-like properties. Researchers are currently exploring prodrug approaches and nanoparticle-based delivery systems to address these issues. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable therapeutics.

In conclusion, 2-(5-Bromothiophen-2-yl)-1,3-thiazolidine (CAS: 1250367-88-4) represents a versatile scaffold with broad applications in drug discovery. Its ability to target multiple disease pathways underscores its potential as a multifunctional agent. Future research should focus on optimizing its pharmacokinetic profile and expanding its therapeutic indications, paving the way for clinical trials and eventual commercialization.